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Compound of Interest

Compound Name: 1-Butyl-1-cyclopentanol

Cat. No.: B072229

Technical Guide: Physical Properties of 1-Butyl-
1-cyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butyl-1-cyclopentanol (CAS No: 1462-97-1) is a tertiary alcohol with applications in various
fields of chemical synthesis. A thorough understanding of its physical properties is essential for
its effective use in research and development, particularly in drug discovery and materials
science. This technical guide provides a detailed overview of the boiling point and density of 1-
Butyl-1-cyclopentanol, including experimental protocols for their determination and a
visualization of its common synthetic route.

Physical Properties of 1-Butyl-1-cyclopentanol

The key physical properties of 1-Butyl-1-cyclopentanol are summarized in the table below.
These values are critical for predicting its behavior in different experimental conditions,
designing purification procedures, and ensuring safe handling.
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Property Value Units Conditions
Boiling Point 189 °C at 760 mmHg
Density 0.919 g/cm3 Not Specified

Experimental Protocols

While specific experimental data for the determination of the physical properties of 1-Butyl-1-
cyclopentanol are not readily available in the public domain, the following are detailed,
generalized methodologies for determining the boiling point and density of tertiary alcohols like
1-Butyl-1-cyclopentanol.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes and provides a relatively accurate
measurement of the boiling point.

Materials:

» 1-Butyl-1-cyclopentanol sample

Capillary tube (sealed at one end)

Small test tube

Thermometer

Heating apparatus (e.g., oil bath or melting point apparatus with a heating block)

Rubber band or wire for attaching the test tube to the thermometer
Procedure:
o A small amount (a few drops) of 1-Butyl-1-cyclopentanol is placed into the small test tube.

e The capillary tube is inverted (open end down) and placed inside the test tube containing the
sample.
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e The test tube is securely attached to the thermometer using a rubber band or wire, ensuring
the sample is level with the thermometer bulb.

e The assembly is then placed in the heating apparatus.

e The sample is heated gradually. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

e Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the capillary tube.

e Heating is then discontinued, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid begins to enter the
capillary tube.

Determination of Density using a Pychometer

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,
which allows for a precise measurement of volume.

Materials:

1-Butyl-1-cyclopentanol sample

Pycnometer

Analytical balance

Thermostat or water bath

Distilled water

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance (m_pyc).

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b072229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The pycnometer is filled with distilled water and placed in a thermostat at a constant
temperature (e.g., 20 °C) until it reaches thermal equilibrium. The volume of the pycnometer
is then determined by the mass of the water (m_water) and its known density at that
temperature.

e The pycnometer is then emptied, dried completely, and filled with the 1-Butyl-1-
cyclopentanol sample.

e The filled pycnometer is again placed in the thermostat to reach the same constant
temperature.

e The mass of the pycnometer filled with the sample is then accurately measured (m_sample).

o The density of the 1-Butyl-1-cyclopentanol is calculated using the following formula:
Density = (m_sample - m_pyc) / (Volume of pycnometer)

Synthesis Workflow: Grighard Reaction

A common and effective method for the synthesis of tertiary alcohols such as 1-Butyl-1-
cyclopentanol is the Grignard reaction. This involves the reaction of a Grignard reagent (in
this case, butylmagnesium bromide) with a ketone (cyclopentanone). The following diagram
illustrates the logical workflow of this synthesis.
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Caption: Workflow for the synthesis of 1-Butyl-1-cyclopentanol via Grignard reaction.

 To cite this document: BenchChem. [Physical properties of 1-Butyl-1-cyclopentanol (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072229#physical-properties-of-1-butyl-1-
cyclopentanol-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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